![molecular formula C14H15N3O3S B2453171 6-oxo-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide CAS No. 1219903-82-8](/img/structure/B2453171.png)
6-oxo-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-oxo-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Bioinorganic Relevance and Antimicrobial Activity
Bioinorganic Relevance of Cobalt(II) Complexes : The synthesis and characterization of complexes of Co(II) with Schiff bases derived from thiophene-2-glyoxal, including structures related to the chemical compound , have demonstrated significant bioinorganic relevance. These compounds exhibit coordination through carbonyl oxygen, azomethine nitrogen, and thienyl sulphur atoms. Their antimicrobial activities against various microorganisms like Escherichia coli and Aspergillus niger suggest potential applications in bioinorganic chemistry and as antimicrobial agents (Singh et al., 2009).
Antimicrobial Activity of Novel Organic Compounds : Research into thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives based on similar chemical frameworks has highlighted their potential as antimicrobial agents. These compounds have shown significant activity against various bacteria and fungi, indicating their importance in the development of new antimicrobial substances (Gad-Elkareem et al., 2011).
Synthesis and Characterization of Organic Compounds
Synthesis of Novel Compounds : The chemical compound of interest serves as a precursor or structural inspiration for the synthesis of diverse organic compounds with potential biological activities. For instance, the synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamide derivatives through a three-component reaction has been explored for their non-linear optical (NLO) properties and molecular docking analyses, suggesting applications in medicinal chemistry and materials science (Jayarajan et al., 2019).
Ionic Liquid-Promoted Synthesis : Research on the synthesis of novel chromone-pyrimidine coupled derivatives using environmentally friendly ionic liquids demonstrates the compound's relevance in facilitating green chemistry approaches. These derivatives have been evaluated for their antimicrobial activity, showcasing the potential of ionic liquids in the synthesis of biologically active compounds (Tiwari et al., 2018).
properties
IUPAC Name |
6-oxo-N-[2-oxo-2-(2-thiophen-2-ylethylamino)ethyl]-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c18-12-4-3-10(8-16-12)14(20)17-9-13(19)15-6-5-11-2-1-7-21-11/h1-4,7-8H,5-6,9H2,(H,15,19)(H,16,18)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCZOOGHVXFEEAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CCNC(=O)CNC(=O)C2=CNC(=O)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.